3,4,5-trimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide

Specification

• CAS No.: 300568-50-7
• Molecular Formula: C13H15N3O4S
• Molecular Weight: 309.34g/mol
• IUPAC Name: 3,4,5-trimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide
• Standard InChI: InChI=1S/C13H15N3O4S/c1-7-15-16-13(21-7)14-12(17)8-5-9(18-2)11(20-4)10(6-8)19-3/h5-6H,1-4H3,(H,14,16,17)
• Standard InChI Key: JRYRDCFOOOEDCT-UHFFFAOYSA-N
• SMILES: CC1=NN=C(S1)NC(=O)C2=CC(=C(C(=C2)OC)OC)OC
• Canonical SMILES: CC1=NN=C(S1)NC(=O)C2=CC(=C(C(=C2)OC)OC)OC

Introduction

3,4,5-trimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide is a synthetic organic compound with a molecular formula of C13H15N3O4S and a molar mass of approximately 309.34 g/mol. This compound is part of a broader class of benzamides, which are known for their diverse biological activities, including potential applications in pharmaceuticals and chemical research.

Synthesis and Availability

This compound is available from suppliers like ChemDiv, where it is listed as a screening compound (ID: Y030-5458) and can be purchased in various formats, including glass vials and 96-tube racks.

Biological Activities and Potential Applications

While specific biological activities of 3,4,5-trimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide are not extensively documented, compounds with similar structures often exhibit a range of biological properties, including antimicrobial, anticancer, and anti-inflammatory activities. The inclusion of this compound in screening libraries suggests its potential for further investigation in drug discovery processes, particularly in areas such as cancer, digestive system disorders, and nervous system diseases.

Research Findings and Future Directions

Given the limited specific research findings on 3,4,5-trimethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide, future studies could focus on its synthesis optimization, biological activity screening, and structure-activity relationship (SAR) analysis. This would help in understanding its potential therapeutic applications and guiding further chemical modifications to enhance its efficacy and safety.